Cas no 1805034-45-0 (Ethyl 4-chloromethyl-2,3-difluorobenzoate)

Ethyl 4-chloromethyl-2,3-difluorobenzoate is a fluorinated benzoate ester derivative with a reactive chloromethyl group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both fluorine and chloromethyl substituents enhances its reactivity, enabling selective functionalization under mild conditions. Its structural features make it valuable for constructing complex molecules with tailored electronic and steric properties. The ethyl ester group improves solubility in organic solvents, facilitating downstream reactions. This compound is typically handled under inert conditions due to the sensitivity of the chloromethyl moiety. Proper storage and handling are recommended to maintain stability.

Ethyl 4-chloromethyl-2,3-difluorobenzoate structure

1805034-45-0 structure

Product Name:Ethyl 4-chloromethyl-2,3-difluorobenzoate

CAS No:1805034-45-0

MF:C₁₀H₉ClF₂O₂

MW:234.627069234848

CID:4980359

Update Time:2025-06-15

Ethyl 4-chloromethyl-2,3-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-chloromethyl-2,3-difluorobenzoate
- Inchi： 1S/C10H9ClF2O2/c1-2-15-10(14)7-4-3-6(5-11)8(12)9(7)13/h3-4H,2,5H2,1H3
- InChI Key： LEOQILFKIVEDJA-UHFFFAOYSA-N
- SMILES： ClCC1C=CC(C(=O)OCC)=C(C=1F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 226
XLogP3: 2.7
Topological Polar Surface Area: 26.3

Ethyl 4-chloromethyl-2,3-difluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013012388-250mg	Ethyl 4-chloromethyl-2,3-difluorobenzoate	1805034-45-0	97%	250mg	484.80 USD	2021-06-25
Alichem	A013012388-500mg	Ethyl 4-chloromethyl-2,3-difluorobenzoate	1805034-45-0	97%	500mg	782.40 USD	2021-06-25
Alichem	A013012388-1g	Ethyl 4-chloromethyl-2,3-difluorobenzoate	1805034-45-0	97%	1g	1,504.90 USD	2021-06-25

Ethyl 4-chloromethyl-2,3-difluorobenzoate Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
3. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on Ethyl 4-chloromethyl-2,3-difluorobenzoate

Comprehensive Overview of Ethyl 4-chloromethyl-2,3-difluorobenzoate (CAS No. 1805034-45-0): Properties, Applications, and Industry Insights

Ethyl 4-chloromethyl-2,3-difluorobenzoate (CAS No. 1805034-45-0) is a fluorinated aromatic ester with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its chloromethyl and difluoro substituents, serves as a versatile intermediate in organic synthesis. Its molecular structure, C10H9ClF2O2, combines reactivity and stability, making it valuable for constructing complex molecules. Researchers frequently explore its potential in drug discovery, particularly for modifying bioavailability and metabolic stability.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in Ethyl 4-chloromethyl-2,3-difluorobenzoate. Fluorination, a key strategy in modern drug design, enhances lipophilicity and membrane permeability. This aligns with trends in targeting GPCRs and kinase inhibitors, where fluorine atoms improve binding affinity. A 2023 study highlighted fluorinated benzoates as pivotal in developing next-generation antitumor agents, underscoring this compound’s potential.

From a synthetic perspective, CAS 1805034-45-0 offers unique advantages. The ethyl ester group facilitates hydrolysis or transesterification, while the chloromethyl moiety enables nucleophilic substitutions. Such flexibility supports diverse applications, from peptide coupling to polymer chemistry. Industry reports note its utility in creating UV stabilizers and liquid crystal materials, addressing needs in electronics and coatings.

Environmental and regulatory considerations are critical when handling 4-chloromethyl-2,3-difluorobenzoate derivatives. While not classified as hazardous, proper storage (under inert atmospheres) is recommended to prevent degradation. Sustainable synthesis methods, such as catalytic fluorination, are gaining traction, reflecting the broader shift toward green chemistry in fine chemical production.

Market analysts project steady growth for fluorinated intermediates, driven by demand in biopharmaceuticals and crop protection. Innovations like flow chemistry and AI-assisted retrosynthesis further optimize its manufacturing. For researchers, understanding the structure-activity relationships (SAR) of this compound unlocks opportunities in personalized medicine and material science.

In summary, Ethyl 4-chloromethyl-2,3-difluorobenzoate exemplifies the intersection of synthetic utility and industrial applicability. Its role in advancing targeted therapies and high-performance materials positions it as a compound of enduring scientific and commercial interest.